molecular formula C11H15I B6162037 1-tert-butyl-4-iodo-2-methylbenzene CAS No. 1369852-38-9

1-tert-butyl-4-iodo-2-methylbenzene

Cat. No. B6162037
CAS RN: 1369852-38-9
M. Wt: 274.1
InChI Key:
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Description

1-tert-butyl-4-iodo-2-methylbenzene, also known as 4-BUTYL-1-IODO-2-METHYLBENZENE, is a compound with the molecular formula C11H15I . It is an electron-rich aryl iodide .


Synthesis Analysis

The synthesis of 1-tert-butyl-4-iodo-2-methylbenzene involves several steps including bromination, benzyl protection, and halogen exchange reaction . The effects of solvents and ligands in the halogen exchange reaction have been studied in detail .


Molecular Structure Analysis

The molecular structure of 1-tert-butyl-4-iodo-2-methylbenzene is based on the benzene ring, which is a cyclic hydrocarbon. The compound has a tert-butyl group, an iodo group, and a methyl group attached to the benzene ring .


Chemical Reactions Analysis

1-tert-butyl-4-iodo-2-methylbenzene can undergo various chemical reactions. For instance, it can participate in the Heck reaction between 2-methylprop-2-en-1-ol and 4-tert-butyliodobenzene catalyzed by ionic liquids . It can also undergo free radical bromination, nucleophilic substitution, and oxidation .


Physical And Chemical Properties Analysis

1-tert-butyl-4-iodo-2-methylbenzene has a boiling point of 80 °C . It also has various thermophysical properties such as triple point temperature, normal boiling temperature, critical temperature, critical pressure, density, enthalpy of vaporization, heat capacity, and refractive index .

Mechanism of Action

The mechanism of action of 1-tert-butyl-4-iodo-2-methylbenzene in chemical reactions often involves the electron-rich nature of the aryl iodide . For example, in the Heck reaction, the aryl iodide acts as an electron donor .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-4-iodo-2-methylbenzene involves the introduction of a tert-butyl group at the 1-position of a benzene ring, followed by iodination at the 4-position and methylation at the 2-position.", "Starting Materials": [ "Benzene", "tert-Butyl chloride", "Sodium iodide", "Methyl iodide", "Sodium hydroxide", "Acetone", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Synthesis of 1-tert-butylbenzene", "Benzene is reacted with tert-butyl chloride in the presence of anhydrous aluminum chloride as a catalyst to form 1-tert-butylbenzene.", "Step 2: Iodination of 1-tert-butylbenzene", "1-tert-butylbenzene is reacted with sodium iodide and iodine in the presence of sulfuric acid to form 1-tert-butyl-4-iodobenzene.", "Step 3: Methylation of 1-tert-butyl-4-iodobenzene", "1-tert-butyl-4-iodobenzene is reacted with methyl iodide in the presence of sodium hydroxide and acetone to form 1-tert-butyl-4-iodo-2-methylbenzene." ] }

CAS RN

1369852-38-9

Molecular Formula

C11H15I

Molecular Weight

274.1

Purity

95

Origin of Product

United States

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